molecular formula C26H28N4 B5538731 4-benzyl-N-[(9-ethyl-9H-carbazol-3-yl)methylene]-1-piperazinamine

4-benzyl-N-[(9-ethyl-9H-carbazol-3-yl)methylene]-1-piperazinamine

Cat. No. B5538731
M. Wt: 396.5 g/mol
InChI Key: MIIJLCOLERMIJI-ZXVVBBHZSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-benzyl-N-[(9-ethyl-9H-carbazol-3-yl)methylene]-1-piperazinamine is a novel compound that has attracted significant attention in the scientific community due to its potential therapeutic applications. This compound is a piperazine derivative that has shown promising results in various preclinical studies.

Scientific Research Applications

Synthesis and Characterization

  • Crystal Structure Analysis : The crystal structure of a related piperazine derivative, 4-[4-(ethoxycarbonyl)piperazin-1-yl]benzoic acid, was analyzed, showcasing the conformation of molecules in the asymmetric unit and the chair conformation of the piperazine ring, which is essential for understanding the molecular geometry and potential reactivity of similar compounds (Faizi, Ahmad, & Golenya, 2016).

  • Novel Syntheses of Derivatives : Research on the synthesis and characterization of novel carbazole derivatives reveals the potential for antimicrobial and anticancer activities, indicating the versatility of piperazine-linked structures in pharmaceutical applications (Sharma, Kumar, & Pathak, 2014).

Biological Evaluation

  • Antimicrobial and Antifungal Activities : A variety of synthesized compounds, including those with piperazine and carbazole structures, have demonstrated significant antimicrobial and antifungal activities, suggesting their potential use in combating infectious diseases (Abbavaram & Reddyvari, 2013).

  • Anticancer Potential : Specific piperazine derivatives have been synthesized and screened for their antibacterial activities against significant pathogens, showing promising results that could lead to new treatments for cancer (Desai & Chikhalia, 2005).

Molecular Interaction Studies

  • Binding Characteristics with Proteins : Investigations into the binding characteristics of piperazine derivatives with proteins like bovine serum albumin provide insights into the pharmacokinetic mechanisms of potential drugs, highlighting the importance of understanding molecular interactions for drug development (Karthikeyan et al., 2015).

properties

IUPAC Name

(E)-N-(4-benzylpiperazin-1-yl)-1-(9-ethylcarbazol-3-yl)methanimine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H28N4/c1-2-30-25-11-7-6-10-23(25)24-18-22(12-13-26(24)30)19-27-29-16-14-28(15-17-29)20-21-8-4-3-5-9-21/h3-13,18-19H,2,14-17,20H2,1H3/b27-19+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MIIJLCOLERMIJI-ZXVVBBHZSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C2=C(C=C(C=C2)C=NN3CCN(CC3)CC4=CC=CC=C4)C5=CC=CC=C51
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCN1C2=C(C=C(C=C2)/C=N/N3CCN(CC3)CC4=CC=CC=C4)C5=CC=CC=C51
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H28N4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

396.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-benzyl-N-[(E)-(9-ethyl-9H-carbazol-3-yl)methylidene]-1-piperazinamine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.